79-05-0

Propionamide

In Stock

• CAS RN:
• 79-05-0

• Formula:
• CH3CH2CONH2
  C3H7NO

• InChI:
• InChI=1S/C3H7NO/c1-2-3(4)5/h2H2,1H3,(H2,4,5)

• InChIKey:
• QLNJFJADRCOGBJ-UHFFFAOYSA-N

• Propionamide on γ -irradiation reacts with sulfur dioxide and this reaction has been studied by ESR spectroscopy, gas absorption measurements and X-ray diffraction.
  Propionamide is a monocarboxylic acid amide obtained by the formal condensation of propionic acid with ammonia. It is a monocarboxylic acid amide and a primary fatty amide. It derives from a propionic acid.
  

Magnesium, bromo(pentafluorophenyl)-

In Stock

• CAS RN:
• 879-05-0

• Formula:
• C6BrF5Mg

• InChI:
• InChI=1S/C6F5.BrH.Mg/c7-2-1-3(8)5(10)6(11)4(2)9;;/h;1H;/q-1;;+2/p-1

• InChIKey:
• AMQDBUIQKQUCKY-UHFFFAOYSA-M

• Magnesium, bromo(pentafluorophenyl)- is a useful research compound. Its molecular formula is C6BrF5Mg and its molecular weight is 271.27 g/mol. The purity is usually 95%.

Flaviolin

Usually In Stock

• CAS RN:
• 479-05-0

• Formula:
• C10H6O5

• InChI:
• InChI=1S/C10H6O5/c11-4-1-5-9(6(12)2-4)7(13)3-8(14)10(5)15/h1-3,11-13H

• InChIKey:
• XNPCAGMCQDGQKK-UHFFFAOYSA-N

• Flaviolin is a hydroxy-1,4-naphthoquinone that is 1,4-naphthoquinone having three hydroxy substituents placed at the 2-, 5- and 7-positions. It has a role as an Aspergillus metabolite. It is a conjugate acid of a flaviolin-2-olate.

Phenanthro[9,10-e]acephenanthrylene

• CAS RN:
• 13579-05-0

• Formula:
• C28H16

• InChI:
• InChI=1S/C28H16/c1-2-9-18-17(8-1)16-25-26-21(18)14-7-15-24(26)27-22-12-5-3-10-19(22)20-11-4-6-13-23(20)28(25)27/h1-16H

• InChIKey:
• OGRAWFUHGDUZRT-UHFFFAOYSA-N

• Phenanthro[9,10-e]acephenanthrylene, also known as Phenanthro[9,10-e]acephenanthrylene, is a useful research compound. Its molecular formula is C28H16 and its molecular weight is 352.4 g/mol. The purity is usually 95%.

N'-(4-chloro-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851979-05-0

• Formula:
• C14H10ClN3OS

• InChI:
• InChI=1S/C14H10ClN3OS/c15-10-7-4-8-11-12(10)16-14(20-11)18-17-13(19)9-5-2-1-3-6-9/h1-8H,(H,16,18)(H,17,19)

• InChIKey:
• WQAUCZQZZRDBQF-UHFFFAOYSA-N

• N'-(4-chloro-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C14H10ClN3OS and its molecular weight is 303.76. The purity is usually 95%.

4-(8-Methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl morpholine-4-carboxylate

In Stock

• CAS RN:
• 869079-05-0

• Formula:
• C24H19NO8

• InChI:
• InChI=1S/C24H19NO8/c1-29-19-4-2-3-14-11-18(23(27)33-22(14)19)17-13-21(26)32-20-12-15(5-6-16(17)20)31-24(28)25-7-9-30-10-8-25/h2-6,11-13H,7-10H2,1H3

• InChIKey:
• PRDBMKRZIGCEDI-UHFFFAOYSA-N

• 4-(8-Methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C24H19NO8 and its molecular weight is 449.415. The purity is usually 95%.

2-(3,4-Dimethyl-phenyl)-thiazole-4-carbaldehyde

Usually In Stock

• CAS RN:
• 885279-05-0

• Formula:
• C12H11NOS

• InChI:
• InChI=1S/C12H11NOS/c1-8-3-4-10(5-9(8)2)12-13-11(6-14)7-15-12/h3-7H,1-2H3

• InChIKey:
• XHBMPZBWUCAFAX-UHFFFAOYSA-N

• 2-(3,4-Dimethyl-phenyl)-thiazole-4-carbaldehyde is a useful research compound. Its molecular formula is C12H11NOS and its molecular weight is 217.29 g/mol. The purity is usually 95%.

4'-Carboethoxy-3-(3,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898779-05-0

• Formula:
• C20H22O3

• InChI:
• InChI=1S/C20H22O3/c1-4-23-20(22)18-10-8-17(9-11-18)19(21)12-7-16-6-5-14(2)15(3)13-16/h5-6,8-11,13H,4,7,12H2,1-3H3

• InChIKey:
• CSQVBTMPNMQNLA-UHFFFAOYSA-N

• 4'-Carboethoxy-3-(3,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C20H22O3 and its molecular weight is 310.4 g/mol. The purity is usually 95%.

3,5,6-Trifluoro-2-hydrazinopyridine

In Stock

• CAS RN:
• 851179-05-0

• Formula:
• C5H4F3N3

• InChI:
• InChI=1S/C5H4F3N3/c6-2-1-3(7)5(11-9)10-4(2)8/h1H,9H2,(H,10,11)

• InChIKey:
• ATANSMRLEKOJCL-UHFFFAOYSA-N

• 3,5,6-Trifluoro-2-hydrazinopyridine is a useful research compound. Its molecular formula is C5H4F3N3 and its molecular weight is 163.1 g/mol. The purity is usually 95%.

2-(Iodomethyl)-8,8-dimethyl-1-oxaspiro[4.5]decane

In Stock

• CAS RN:
• 1865179-05-0

• Formula:
• C12H21IO

• InChI:
• InChI=1S/C12H21IO/c1-11(2)5-7-12(8-6-11)4-3-10(9-13)14-12/h10H,3-9H2,1-2H3

• InChIKey:
• CSFKXUOUYWWNAL-UHFFFAOYSA-N

• 2-(Iodomethyl)-8,8-dimethyl-1-oxaspiro[4.5]decane is a useful research compound. Its molecular formula is C12H21IO and its molecular weight is 308.203. The purity is usually 95%.

N-((6-cyclopropylpyrimidin-4-yl)methyl)-2,5-dimethylfuran-3-carboxamide

In Stock

• CAS RN:
• 2175979-05-0

• Formula:
• C15H17N3O2

• InChI:
• InChI=1S/C15H17N3O2/c1-9-5-13(10(2)20-9)15(19)16-7-12-6-14(11-3-4-11)18-8-17-12/h5-6,8,11H,3-4,7H2,1-2H3,(H,16,19)

• InChIKey:
• OOKLNCCFEGZVJT-UHFFFAOYSA-N

• N-((6-cyclopropylpyrimidin-4-yl)methyl)-2,5-dimethylfuran-3-carboxamide is a useful research compound. Its molecular formula is C15H17N3O2 and its molecular weight is 271.32. The purity is usually 95%.

5,6-Difluoro-1H-benzo[d]imidazole-2-carbaldehyde

In Stock

• CAS RN:
• 1263379-05-0

• Formula:
• C8H4F2N2O

• InChI:
• InChI=1S/C8H4F2N2O/c9-4-1-6-7(2-5(4)10)12-8(3-13)11-6/h1-3H,(H,11,12)

• InChIKey:
• AICAAERLDDWAQO-UHFFFAOYSA-N

• 5,6-Difluoro-1H-benzo[d]imidazole-2-carbaldehyde is a useful research compound. Its molecular formula is C8H4F2N2O and its molecular weight is 182.13 g/mol. The purity is usually 95%.